5-[(E)-2-[1-[(4-Methoxyphenyl)methyl]triazol-4-yl]ethenyl]pyrazine-2-carbonitrile

• IUPAC Name: 5-[(E)-2-[1-[(4-methoxyphenyl)methyl]triazol-4-yl]ethenyl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C17H14N6O/c1-24-17-6-2-13(3-7-17)11-23-12-15(21-22-23)5-4-14-9-20-16(8-18)10-19-14/h2-7,9-10,12H,11H2,1H3/b5-4+
• InChI Key: YKOXNVQGIBFKOU-SNAWJCMRSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(N=N2)C=CC3=CN=C(C=N3)C#N
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C=C(N=N2)/C=C/C3=CN=C(C=N3)C#N
• Molecular Formula: C17H14N6O
• Molecular Weight: 318.33 g/mol

Description

The compound “5-[(E)-2-[1-[(4-Methoxyphenyl)methyl]triazol-4-yl]ethenyl]pyrazine-2-carbonitrile” is a complex organic molecule that contains several functional groups including a triazole ring, a pyrazine ring, and a nitrile group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a triazole ring, a pyrazine ring, and a nitrile group. The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms. The pyrazine is a six-membered ring with two nitrogen atoms and four carbon atoms. The nitrile group consists of a carbon triple-bonded to a nitrogen.

Chemical Reactions Analysis

Triazoles are known to participate in a variety of chemical reactions, often serving as a versatile scaffold in the synthesis of complex organic molecules. Pyrazines can undergo various reactions such as halogenation, oxidation, and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the nitrile group is polar, which could affect the compound’s solubility in different solvents. The aromatic rings could contribute to the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Triazole derivatives have been found to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer activities.